BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 3,4-
Dimethylpyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3,4-Dimethylpyridazine
CAS No.: 68206-10-0
Cat. No.: B1338499
Get Quote
. J

A Note on Nomenclature: This guide focuses on the chemical compound 3,4-Dimethylpyridine.
Initial searches for "3,4-Dimethylpyridazine” did not yield a commonly referenced chemical
entity. The vast majority of scientific literature and chemical databases under this naming
convention refer to 3,4-Dimethylpyridine, also known as 3,4-Lutidine. It is presumed that this is
the compound of interest for this technical guide. Pyridine is an aromatic heterocyclic
compound with one nitrogen atom in the six-membered ring, whereas pyridazine contains two
adjacent nitrogen atoms.

Core Identification and Chemical Identity

3,4-Dimethylpyridine is a substituted pyridine derivative with the chemical formula C7HIN.[1][2]
It is a significant building block in organic synthesis, particularly in the pharmaceutical and
agrochemical industries.[3]
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Identifier Value
CAS Number 583-58-4[1][2][3][41[51[E1[ 71[8][9][10]
IUPAC Name 3,4-dimethylpyridine[1][4]
3,4-Lutidine, Pyridine, 3,4-dimethyl-[2][4][6][7][8]
Synonyms
[O][11]
Molecular Formula C7HON[L][2][3][4]6][71[8]1[9]
Molecular Weight 107.15 g/mol [1][4]
NURQLCJISMXZBPC-UHFFFAOYSA-N[1][2][4]
InChl Key
[6171(81Le]
SMILES CC1=C(C=NC=C1)C[1][4]

Physicochemical Properties

3,4-Dimethylpyridine is a colorless to light yellow liquid under standard conditions.[3][11] Its key
physical and chemical properties are summarized below.

Property Value

Appearance Colorless to light yellow liquid[3][11]
Melting Point -11 °C[2] to -6 °C[3]

Boiling Point 163-164 °C[10] to 179 °C[3]
Density 0.954 g/mL at 25 °C[2][10]
Refractive Index n20/D 1.511[2][10]

Vapor Pressure 1.24 mmHg[4][11]

Flash Point 53.89 °C (129.00 °F)[5][12]

Soluble in alcohol and water (52,000 mg/L at 20

Solubility
*O)]
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Synthesis and Manufacturing

The synthesis of 3,4-Dimethylpyridine can be achieved through various organic chemistry
routes. One documented method involves starting from a-methyl-acetylacetic acid ester, with
reported yields of approximately 35%.[13] While specific, detailed industrial-scale synthesis
protocols are often proprietary, general synthetic strategies for producing substituted pyridines
can be adapted. These methods often involve condensation reactions of aldehydes or ketones
with ammonia or amines.

A generalized synthetic pathway for lutidines can involve a multi-component reaction. The
following diagram illustrates a conceptual workflow for the synthesis of a substituted pyridine,
which can be adapted for 3,4-Dimethylpyridine.
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Starting Materials
(e.g., a,B-unsaturated carbonyl, enamine)

Multi-component
Condensation Reaction

Dihydropyridine
Intermediate

Purification
(Distillation)
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Caption: Conceptual workflow for the synthesis of 3,4-Dimethylpyridine.

Applications in Research and Development

3,4-Dimethylpyridine serves as a versatile intermediate and building block in various scientific
and industrial applications.

Pharmaceutical and Medicinal Chemistry

This compound is utilized as an intermediate in the manufacturing of drugs.[11][14] Its structure
is a key scaffold for the development of new therapeutic agents. For instance, dimethylpyridine-
3-carboxamide derivatives have been designed and synthesized as potential selective
inhibitors of matrix metalloproteinase 13 (MMP-13), which show anticancer activity.[15] The
pyridine ring is a common feature in many biologically active molecules, and the methyl groups
on 3,4-Dimethylpyridine can be functionalized to create more complex structures with specific
biological targets.

Organic Synthesis and Catalysis
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In organic synthesis, 3,4-Dimethylpyridine is employed as a building block for more complex
heterocyclic compounds.[3][16] Its basic nitrogen atom allows it to act as a non-nucleophilic
base or a ligand in coordination chemistry. The steric and electronic properties imparted by the
two methyl groups can influence the reactivity and selectivity of catalytic processes.

Agrochemicals and Materials Science

Similar to its role in pharmaceuticals, 3,4-Dimethylpyridine is a precursor in the synthesis of
various agrochemicals.[3][17] In materials science, it is investigated as a component in the
synthesis of ligands for metal-organic frameworks (MOFs) and other functional materials.[16]

Flavoring Agent

3,4-Dimethylpyridine is also used as a flavoring agent in the food industry due to its distinct
green taste and odor profile.[3][5]

Spectral Data for Identification

For the unambiguous identification of 3,4-Dimethylpyridine, various spectroscopic techniques
are employed.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: Both H NMR and 3C NMR spectra
provide detailed information about the molecular structure. The chemical shifts and coupling
constants of the protons and carbons are characteristic of the 3,4-dimethyl substitution
pattern on the pyridine ring.[4]

e Infrared (IR) Spectroscopy: The IR spectrum of 3,4-Dimethylpyridine shows characteristic
absorption bands for C-H stretching of the methyl groups and the aromatic ring, as well as
C=C and C=N stretching vibrations of the pyridine ring.[4][6]

e Mass Spectrometry (MS): The mass spectrum provides the molecular weight of the
compound from the molecular ion peak. Fragmentation patterns can further confirm the
structure.[4][6]

Safety and Handling

3,4-Dimethylpyridine is a hazardous chemical and requires careful handling.
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Hazard Classification:
o Flammable: It is a flammable liquid and vapor.[4]

o Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[4][12] It is harmful by
ingestion and inhalation and toxic by skin absorption.[4][11]

e [rritation: It causes skin irritation and serious eye irritation.[4][12][18] It may also cause
respiratory irritation.[18]

Safety Precautions:

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[12][19]

o Ventilation: Ensure adequate ventilation, especially in confined areas.[19]

» Handling: Avoid contact with skin and eyes. Do not breathe vapor. Keep away from sources
of ignition.[12]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice.[12][18] If on skin, wash off immediately with plenty of water.[18] If inhaled,
remove to fresh air.[18] If swallowed, seek immediate medical attention.

Toxicity Data:

e Oral LD50 (rat): 710 uL/kg[12]

e Dermal LD50 (rabbit): 140 uL/kg[12]

e Inhalation LCLo (rat): 500 ppm/4hr[4][11]

Conclusion

3,4-Dimethylpyridine is a valuable chemical intermediate with a wide range of applications,
particularly in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Its
well-defined physicochemical properties and reactivity make it a versatile tool for researchers
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and chemical professionals. However, its hazardous nature necessitates strict adherence to
safety protocols during handling and use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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